1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(4-fluorobenzoyl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H30FN3O2/c23-19-7-5-17(6-8-19)21(27)25-14-9-20(10-15-25)26-13-3-4-18(16-26)22(28)24-11-1-2-12-24/h5-8,18,20H,1-4,9-16H2
• InChI Key: QHJUCRNUHNPOIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H30FN3O2
• Molecular Weight: 387.5 g/mol

Description

1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a derivative of piperidine and has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves its binding to the mu opioid receptor. This binding results in the activation of the receptor, which in turn leads to the inhibition of pain signals in the brain. Additionally, this compound has been found to have an effect on the release of dopamine in the brain, which may contribute to its potential applications in the treatment of drug addiction and depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been found to exhibit significant analgesic effects, making it a potential candidate for the development of opioid analgesics. Additionally, it has been shown to have an effect on the release of dopamine in the brain, which may contribute to its potential applications in the treatment of drug addiction and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments include its high binding affinity for the mu opioid receptor and its potential applications in the development of opioid analgesics. However, the limitations of using this compound include its complex mechanism of action and the potential for side effects.

Future Directions

There are numerous future directions for research involving 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. These include further studies on its mechanism of action, its potential applications in the treatment of drug addiction and depression, and its potential as a novel opioid analgesic. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves the reaction of 1,4-bis(3-aminopropyl)piperazine with 4-fluorobenzoyl chloride and pyrrolidine-1-carbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography.

Scientific Research Applications

The potential applications of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in scientific research are vast. This compound has been found to exhibit significant binding affinity for the mu opioid receptor, making it a potential candidate for the development of opioid analgesics. Additionally, it has been shown to have potential applications in the treatment of drug addiction and depression.